Cas no 809-73-4 (3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone)

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone structure
809-73-4 structure
Product name:3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
CAS No:809-73-4
MF:C30H42O2
Molecular Weight:434.6533
MDL:MFCD00060073
CID:724460
PubChem ID:87576866

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Properties

Names and Identifiers

    • 3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
    • 3,3,5,5-TETRA-TERT-BUTYL-4,4-STILBENEQUINONE
    • EY2R1QJU09
    • 3,5,3',5',-Tetra-tert-butylstilbenequinone
    • 3,3',5,5'-tetra-tert-butylstilbenequinone
    • 3,3',5,5'-Tetrabis(tert-butyl)stilbenequinone
    • 4,4'-(1,2-Ethanediylidene)bis(2,6-bis(1,1-dimethylethyl)-2,5-cyclohexadien-1-one)
    • VEDXDZRQOYXKTL-UHFFFAOYSA-N
    • 3,3',5,5'-tetra-t-butylstilbenequinone
    • 3,5,3',5'-Tetra-tert-butylstilbe
    • MDL: MFCD00060073
    • Inchi: 1S/C30H42O2/c1-27(2,3)21-15-19(16-22(25(21)31)28(4,5)6)13-14-20-17-23(29(7,8)9)26(32)24(18-20)30(10,11)12/h13-18H,1-12H3
    • InChIKey: VEDXDZRQOYXKTL-UHFFFAOYSA-N
    • SMILES: O=C1C(=C([H])/C(=C(\[H])/C(/[H])=C2\C([H])=C(C(C(=C\2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])/C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • 精确分子量: 434.31800
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 2
  • 重原子数量: 32
  • 可旋转化学键数量: 5
  • 复杂度: 847
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • Surface Charge: 0
  • XLogP3: 8.6
  • 拓扑分子极性表面积: 34.1

Experimental Properties

  • Color/Form: Not determined
  • PSA: 34.14000
  • LogP: 7.89460
  • Solubility: Not determined

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Security Information

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM343971-5g
2,6-ditert-butyl-4-[2-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
809-73-4 95%+
5g
$1029 2022-06-10
Chemenu
CM343971-10g
2,6-ditert-butyl-4-[2-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
809-73-4 95%+
10g
$1715 2022-06-10
eNovation Chemicals LLC
K75758-200mg
3,3,5,5-TETRA-TERT-BUTYL-4,4-STILBENEQUINONE
809-73-4 95%
200mg
$225 2024-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161575-5G
3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
809-73-4 95%
5g
¥4626.90 2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1067-1G
3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
809-73-4 >95.0%(HPLC)
1g
¥990.00 2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1067-5g
3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
809-73-4 95.0%(LC)
5g
¥5490.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PE835-1g
3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
809-73-4 95.0%(LC)
1g
¥1919.0 2022-06-10
eNovation Chemicals LLC
K75758-1g
3,3,5,5-TETRA-TERT-BUTYL-4,4-STILBENEQUINONE
809-73-4 95%
1g
$365 2024-06-09
eNovation Chemicals LLC
K75758-1g
3,3,5,5-TETRA-TERT-BUTYL-4,4-STILBENEQUINONE
809-73-4 95%
1g
$365 2025-02-22
1PlusChem
1P003ISV-1g
3,3',5,5'-TETRA-TERT-BUTYL-4,4'-STILBENEQUINONE
809-73-4 >95.0%(HPLC)
1g
$267.00 2025-02-20

3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:809-73-4)3,3',5,5'-Tetra-tert-butyl-4,4'-stilbenequinone
A1207136
Purity:99%
Quantity:5g
Price ($):546.0